Cas no 107540-02-3 (ethyl 2,2-dimethylpent-4-ynoate)

• Product Name: ethyl 2,2-dimethylpent-4-ynoate
• CAS No: 107540-02-3
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 2108768
• PubChem ID: 14459632
• Update Time: 2025-04-21

ethyl 2,2-dimethylpent-4-ynoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2,2-dimethylpent-4-ynoate
• DA-15819
• JVIMTZKDPIEVNB-UHFFFAOYSA-N
• AT29233
• Ethyl 2,2-dimethyl-4-pentynoate
• EN300-1272683
• 2,2-Dimethyl-pent-4-ynoic acid ethyl ester
• 107540-02-3
• ethyl2,2-dimethylpent-4-ynoate
• SCHEMBL1313060
• MFCD22023966
• HEA54002
• 890-976-1

• Inchi： 1S/C9H14O2/c1-5-7-9(3,4)8(10)11-6-2/h1H,6-7H2,2-4H3
• InChI Key： JVIMTZKDPIEVNB-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)(C)CC#C)=O

Computed Properties

• Exact Mass: 154.099379685g/mol
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters